5-Iodo-3-methyl-2-(4-aminobutyl)pyridine

• Molecular Formula: C10H15IN2
• Molecular Weight: 290.14 g/mol
• IUPAC Name: 4-(5-iodo-3-methylpyridin-2-yl)butan-1-amine
• InChI: InChI=1S/C10H15IN2/c1-8-6-9(11)7-13-10(8)4-2-3-5-12/h6-7H,2-5,12H2,1H3
• InChI Key: OWEWPRDXMRRHIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1CCCCN)I

Description

5-Iodo-3-methyl-2-(4-aminobutyl)pyridine is a useful research compound. Its molecular formula is C10H15IN2 and its molecular weight is 290.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-2-[4-aminobutyl]-3-methylpyridine (2.17 g) in 20% sulphuric acid (25 ml) at -5° C. was reacted with a solution of sodium nitrite (1 g) in water (5 ml) over 20 minutes. After a further 15 minutes at -9° C. the reaction mixture was added to a mixture of potassium iodide (4 g) and cuprous iodide (0.5 g) in water (65 ml) at 10° C. and then stirred at room temperature for 30 minutes. Saturated sodium thiosulphate solution (10 ml) was added and the pH was brought to 12 with sodium hydroxide. Chloroform extraction of the reaction mixture gave 5-iodo-3-methyl-2-(4-aminobutyl)pyridine as a dark oil (2.45 g). N.M.R. (CDCl3) assignment, δ (p.p.m.), multiplicity; (CH2)2CH2NH2, 1.4-2.0, m; NH2, 1.69, s; 3--CH3, 2.28, s; CH2 (CH2)2CH2NH2, 2.76, m; 4--H pyridyl, 7.75, m; 6--H pyridyl, 8.57, m.